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Compound Name: 3,5,5-Trimethylhexan-1-ol
CAS No.: 3452-97-9
Cat. No.: B147576
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of key derivatives of 3,5,5-
trimethylhexan-1-ol against established industry standards and alternatives. The focus is on
providing a clear, data-driven analysis to inform material selection and research endeavors.
3,5,5-trimethylhexan-1-ol serves as a crucial precursor for the synthesis of high-molecular-
weight plasticizers, most notably Diisononyl Phthalate (DINP). The performance of DINP in
polyvinyl chloride (PVC) formulations is a primary benchmark for its industrial utility.

Comparative Performance of Plasticizers

The following table summarizes the performance of Diisononyl Phthalate (DINP), derived from
3,5,5-trimethylhexan-1-ol, in comparison to the traditional plasticizer Dioctyl Phthalate (DOP)
and emerging bio-based alternatives. The data is compiled from various industry sources and
scientific literature.
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Performance Metric

Diisononyl
Phthalate (DINP)

Dioctyl Phthalate
(DOP)

Bio-Based
Plasticizers (e.g.,
Succinate-based)

Tensile Strength

Approx. 19-35.7 MPa

Approx. 13.1-26.6
MPa

Approx. 19-24.38 MPa

Elongation at Break

Approx. 265-400%

Approx. 408.4%

Approx. 250%

Shore Hardness (A)

Generally higher than

Standard industry

Variable, can be

comparable to

DOP for same loading  reference
DINP/DOP
Good, with lower Can be comparable or
Thermal Stability volatility than DOP[1] Standard slightly lower than

[2](3]

DINP[4]

Migration Resistance

Better than DOP[3][5]
[6]

Prone to migration[5]

Excellent, often better
than phthalates[4][7]

Low-Temperature

Generally superior to

Good

Variable depending on

the specific bio-

Flexibility DOP[1] o
plasticizer
Reduces melt
Processing viscosity, improving ] Can have variable
o ] o Standard processing )
Characteristics extrusion efficiency[3] effects on processing

[6]

Key Performance Insights

DINP, derived from 3,5,5-trimethylhexan-1-ol, demonstrates a favorable balance of properties

for flexible PVC applications. It exhibits lower volatility and greater permanence compared to

DOP, leading to improved aging resistance and durability of the final product.[1][2] While DOP

may offer slightly better plasticizing efficiency in some contexts, DINP's superior resistance to

extraction by liquids and its stable performance at high temperatures make it a preferred choice

for demanding applications such as automotive interiors, wire and cable insulation, and roofing

membranes.[2][3]
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Bio-based plasticizers are emerging as a sustainable alternative, with some demonstrating
comparable mechanical properties and, in certain cases, superior migration resistance to both
DINP and DOP.[4][7] However, their performance can vary significantly based on their chemical
composition.

Experimental Protocols for Plasticizer Performance
Evaluation

The following is a generalized methodology for the evaluation of plasticizer performance in a
PVC formulation, based on established ASTM standards.

1. Material Preparation:

e Compounding: The PVC resin, plasticizer (e.g., DINP, DOP, or bio-based alternative), heat
stabilizer, and other additives are blended in a high-speed mixer to ensure uniform
distribution. The concentration of the plasticizer is typically varied (e.g., 40, 50, 60 parts per
hundred resin - phr).

e Milling and Molding: The blended compound is then processed on a two-roll mill to form a
homogenous sheet. Test specimens are subsequently compression molded into standard
shapes and dimensions as specified by the relevant ASTM standards (e.g., dumbbell shape
for tensile testing).

2. Mechanical Testing:

o Tensile Properties (ASTM D412): Dumbbell-shaped specimens are tested using a universal
testing machine.[8][9][10] The key parameters measured are:

o Tensile Strength: The maximum stress the material can withstand while being stretched or
pulled before breaking.

o Elongation at Break: The percentage increase in length that the material undergoes before
it breaks.

o Hardness (ASTM D2240): The indentation hardness of the plasticized PVC is measured
using a Shore A or Shore D durometer.[11][12][13][14][15] The reading is typically taken after
a specified time to account for any viscoelastic effects.
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3. Durability and Permanence Testing:

o Thermal Stability (Thermogravimetric Analysis - TGA): The thermal stability of the plasticized
PVC is evaluated by measuring the weight loss of a sample as a function of increasing
temperature. A higher decomposition temperature indicates better thermal stability.[7]

o Migration Resistance: The resistance of the plasticizer to migrate out of the PVC matrix is

assessed by various methods, including:

o Solvent Extraction: Measuring the weight loss of a sample after immersion in a specific
solvent (e.g., hexane, ethanol, or soapy water) for a defined period.[4]

o Volatility: Determining the weight loss of a sample after being subjected to elevated

temperatures for a set duration.

Visualizing the Workflow

The following diagram illustrates the general workflow for benchmarking the performance of a

plasticizer in a PVC formulation.
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Caption: Workflow for evaluating plasticizer performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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